![molecular formula C17H25NO2 B6172723 tert-butyl 2-[4-(piperidin-4-yl)phenyl]acetate CAS No. 2470438-93-6](/img/no-structure.png)
tert-butyl 2-[4-(piperidin-4-yl)phenyl]acetate
Overview
Description
“tert-butyl 2-[4-(piperidin-4-yl)phenyl]acetate” is a chemical compound with the molecular formula C11H21NO2 . It is also known by other names such as “2-Methyl-2-propanyl 4-piperidinylacetate”, “4-Piperidineacetic acid, 1,1-dimethylethyl ester”, and “Piperidin-4-yl-acetic acid tert-butyl ester” among others .
Molecular Structure Analysis
The molecular structure of “tert-butyl 2-[4-(piperidin-4-yl)phenyl]acetate” consists of 11 carbon atoms, 21 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms . The average mass of the molecule is 199.290 Da and the monoisotopic mass is 199.157227 Da .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-[4-(piperidin-4-yl)phenyl]acetate involves the reaction of tert-butyl acetate with 4-(piperidin-4-yl)benzaldehyde, followed by reduction of the resulting intermediate and subsequent esterification.", "Starting Materials": [ "tert-butyl acetate", "4-(piperidin-4-yl)benzaldehyde", "sodium borohydride", "acetic anhydride", "pyridine", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: tert-butyl acetate is reacted with 4-(piperidin-4-yl)benzaldehyde in the presence of pyridine and acetic anhydride to form the intermediate tert-butyl 2-[4-(piperidin-4-yl)phenyl]acetate.", "Step 2: The intermediate is then reduced using sodium borohydride in methanol.", "Step 3: The resulting alcohol is then esterified with acetic anhydride in the presence of pyridine to form tert-butyl 2-[4-(piperidin-4-yl)phenyl]acetate.", "Step 4: The product is purified by washing with hydrochloric acid, sodium bicarbonate, and water, and then drying over sodium chloride." ] } | |
CAS RN |
2470438-93-6 |
Product Name |
tert-butyl 2-[4-(piperidin-4-yl)phenyl]acetate |
Molecular Formula |
C17H25NO2 |
Molecular Weight |
275.4 |
Purity |
95 |
Origin of Product |
United States |
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